4-[(2-chlorophenyl)-[4-(ethylamino)-3-methylphenyl]-methoxymethyl]-N-ethyl-2-methylaniline

Specification

• CAS No.: 60459-10-1
• Molecular Formula: C26H31ClN2O
• Molecular Weight: 423.0 g/mol
• IUPAC Name: 4-[(2-chlorophenyl)-[4-(ethylamino)-3-methylphenyl]-methoxymethyl]-N-ethyl-2-methylaniline
• Standard InChI: InChI=1S/C26H31ClN2O/c1-6-28-24-14-12-20(16-18(24)3)26(30-5,22-10-8-9-11-23(22)27)21-13-15-25(29-7-2)19(4)17-21/h8-17,28-29H,6-7H2,1-5H3
• Standard InChI Key: GRLWPGPLHAAVLE-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=C1)C(C2=CC(=C(C=C2)NCC)C)(C3=CC=CC=C3Cl)OC)C

Introduction

The compound 4-[(2-chlorophenyl)-[4-(ethylamino)-3-methylphenyl]-methoxymethyl]-N-ethyl-2-methylaniline is a complex organic molecule that has not been extensively documented in widely available scientific literature. This article aims to provide a comprehensive overview based on general principles of organic chemistry and related compounds, as specific data on this compound is limited.

Synthesis and Preparation

The synthesis of such a compound would typically involve multiple steps, including the formation of the aniline backbone, introduction of the chlorophenyl group, addition of the ethylamino and methoxymethyl groups, and purification. Common methods might include nucleophilic substitution reactions and alkylation reactions.

Potential Applications

While specific applications for this compound are not documented, related compounds with similar functional groups are often explored for their biological activity, such as antimicrobial or anticancer properties. The ethylamino group could also contribute to interactions with biological targets.

Future Directions:

• Synthesis and characterization of the compound using advanced NMR and mass spectrometry techniques.

• Exploration of biological activities through in vitro and in vivo studies.

• Investigation of potential applications in pharmaceuticals or materials science.